Cas no 1239712-64-1 (3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

• Product Name: 3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• CAS No: 1239712-64-1
• MF: C₁₉H₁₅BrN₄O
• MW: 395.252602815628
• CID: 5396410
• Update Time: 2025-06-18

3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

• Inchi： 1S/C19H15BrN4O/c1-11-3-4-12(2)15(9-11)16-10-17(23-22-16)19-21-18(24-25-19)13-5-7-14(20)8-6-13/h3-10H,1-2H3,(H,22,23)
• InChI Key： FMAKHPXVNSGATK-UHFFFAOYSA-N
• SMILES： O1C(C2NN=C(C3=CC(C)=CC=C3C)C=2)=NC(C2=CC=C(Br)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Introduction to Compound with CAS No. 1239712-64-1 and Product Name: 3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

The compound with the CAS number 1239712-64-1 and the product name 3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a brominated phenyl ring, a pyrazole moiety, and an oxadiazole core, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. Oxadiazoles are five-membered heterocycles that feature a oxygen and two nitrogen atoms in their ring structure. These compounds are known for their stability, bioavailability, and ability to interact with various biological targets. In particular, 1,2,4-oxadiazole derivatives have shown promise in the treatment of inflammation, cancer, and infectious diseases. The presence of an oxadiazole core in the compound with CAS no. 1239712-64-1 suggests that it may exhibit similar pharmacological properties.

The bromophenyl group attached to the oxadiazole ring is another critical feature of this molecule. Bromine atoms are frequently used in pharmaceutical compounds due to their ability to enhance binding affinity and metabolic stability. The electron-withdrawing nature of bromine can also influence the electronic properties of the molecule, making it more reactive in certain biochemical pathways. This characteristic has been leveraged in the development of kinase inhibitors and other targeted therapies.

Furthermore, the pyrazole moiety at the 5-position of the oxadiazole ring adds another layer of complexity to the compound's structure. Pyrazoles are six-membered heterocycles containing two adjacent nitrogen atoms. They are widely recognized for their role as pharmacophores in various drug molecules due to their ability to engage in hydrogen bonding and metal coordination. The specific substitution pattern of the pyrazole ring in this compound, particularly with a 2,5-dimethylphenyl group at position 3, suggests that it may interact with biological targets in a unique manner.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that pyrazol-5-yl derivatives can modulate neurotransmitter systems by interacting with receptors and ion channels involved in synaptic transmission. The combination of an oxadiazole core and a pyrazole substituent may enhance these effects by providing multiple points of interaction with biological targets. This dual interaction could lead to improved efficacy and reduced side effects compared to single-target drugs.

Another area where this compound shows promise is in anti-cancer therapy. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like 3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole, researchers aim to disrupt cancer cell proliferation and induce apoptosis. The structural features of this compound make it a candidate for inhibiting kinases and other enzymes that play a crucial role in cancer progression.

In vitro studies have begun to explore the biological activity of this compound across various cell lines. Initial results suggest that it exhibits significant inhibitory effects on certain kinases associated with tumor growth. Additionally, its interaction with mitochondrial DNA has been observed, indicating potential mechanisms for inducing apoptosis in cancer cells. These findings are particularly exciting given the growing interest in developing mitochondria-targeted therapies for cancer treatment.

The synthesis of this compound involves multiple steps that highlight its complexity as a molecular entity. The introduction of the bromophenyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the pyrazole moiety necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical techniques in producing such intricate molecules.

As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow. The combination of structural features such as the oxadiazole core, bromophenyl group, and pyrazole substituent makes it a versatile scaffold for further derivatization and optimization. Future studies may explore modifications to enhance its potency, selectivity, and pharmacokinetic properties.

The potential therapeutic applications extend beyond oncology and neurology. Preliminary data suggest that this compound may also have anti-inflammatory effects by modulating cytokine production and immune cell function. By targeting inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD), it could offer new treatment options for patients suffering from these conditions.

In conclusion,3-(4-bromophenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole represents a promising candidate for drug development due to its unique structural features and potential biological activities. Its combination of an oxadiazole core,bromophenyl,and pyrazolmoieties positions it as a versatile scaffold for further exploration in various therapeutic areas including oncology,neurological disorders,and inflammation-related diseases (e.g., IBD). As research progresses,this compoundholds great promise for improving patient outcomes through innovative molecular design.